Cas no 866135-95-7 (7,8-dimethoxy-3-[(4-nitrophenyl)methyl]-2,3-dihydro-1H-3-benzazepin-2-one)

• Product Name: 7,8-dimethoxy-3-[(4-nitrophenyl)methyl]-2,3-dihydro-1H-3-benzazepin-2-one
• CAS No: 866135-95-7
• CID: 4662755
• Update Time: 2025-06-11

7,8-dimethoxy-3-[(4-nitrophenyl)methyl]-2,3-dihydro-1H-3-benzazepin-2-one Chemical and Physical Properties

Names and Identifiers

• 7,8-DIMETHOXY-3-(4-NITROBENZYL)-1,3-DIHYDRO-2H-3-BENZAZEPIN-2-ONE
• 7,8-dimethoxy-3-[(4-nitrophenyl)methyl]-2,3-dihydro-1H-3-benzazepin-2-one

• Inchi： InChI=1S/C19H18N2O5/c1-25-17-9-14-7-8-20(19(22)11-15(14)10-18(17)26-2)12-13-3-5-16(6-4-13)21(23)24/h3-10H,11-12H2,1-2H3
• InChI Key： ZPGAKFJCFLOHRL-UHFFFAOYSA-N

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.3±0.1 g/cm3
• Boiling Point: 599.9±50.0 °C at 760 mmHg
• Flash Point: 316.6±30.1 °C
• Vapor Pressure: 0.0±1.7 mmHg at 25°C

7,8-dimethoxy-3-[(4-nitrophenyl)methyl]-2,3-dihydro-1H-3-benzazepin-2-one Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 7,8-dimethoxy-3-[(4-nitrophenyl)methyl]-2,3-dihydro-1H-3-benzazepin-2-one

Introduction to 7,8-dimethoxy-3-[(4-nitrophenyl)methyl]-2,3-dihydro-1H-3-benzazepin-2-one (CAS No. 866135-95-7)

7,8-dimethoxy-3-[(4-nitrophenyl)methyl]-2,3-dihydro-1H-3-benzazepin-2-one, identified by its CAS number 866135-95-7, is a structurally complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This molecule belongs to the benzazepine class, a scaffold known for its broad spectrum of biological activities. The presence of methoxy and nitro substituents, along with a phenylmethyl side chain, contributes to its unique chemical properties and potential pharmacological effects.

The synthesis and characterization of 7,8-dimethoxy-3-[(4-nitrophenyl)methyl]-2,3-dihydro-1H-3-benzazepin-2-one involve sophisticated organic reactions, including condensation, cyclization, and functional group transformations. The precise arrangement of substituents in its molecular structure is critical for its biological activity, making it a subject of interest for researchers aiming to develop novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled a deeper understanding of the interactions between 7,8-dimethoxy-3-[(4-nitrophenyl)methyl]-2,3-dihydro-1H-3-benzazepin-2-one and biological targets. These studies suggest that the compound may exhibit properties relevant to neurological disorders, such as modulation of neurotransmitter receptors. The nitro group, in particular, has been identified as a key pharmacophore that can influence binding affinity and metabolic stability.

In vitro studies have begun to explore the potential of 7,8-dimethoxy-3-[(4-nitrophenyl)methyl]-2,3-dihydro-1H-3-benzazepin-2-one as a lead compound for drug development. Initial results indicate that it may possess agonistic or antagonistic effects on certain receptor systems, depending on the specific context. These findings align with the growing interest in benzazepine derivatives as candidates for treating conditions ranging from cognitive impairments to mood disorders.

The structural features of 7,8-dimethoxy-3-[(4-nitrophenyl)methyl]-2,3-dihydro-1H-3-benzazepin-2-one also make it a valuable tool for mechanistic studies. Researchers are investigating how modifications to its core scaffold can alter its pharmacological profile. For instance, replacing the nitro group with an amino group or varying the methoxy substitution patterns could lead to compounds with enhanced selectivity or improved pharmacokinetic properties.

From a synthetic chemistry perspective, 7,8-dimethoxy-3-[(4-nitrophenyl)methyl]-2,3-dihydro-1H-3-benzazepin-2-one serves as an excellent model for exploring new methodologies. The challenge of constructing the benzazepine ring system while introducing multiple functional groups has driven innovation in synthetic strategies. These efforts not only yield new derivatives but also contribute to the broader toolkit available for medicinal chemists.

The potential applications of 7,8-dimethoxy-3-[(4-nitrophenyl)methyl]-2,3-dihydro-1H-3-benzazepin-2-one extend beyond traditional pharmaceuticals. Its unique structure suggests utility in research tools such as probes for enzyme inhibition or scaffolds for library screening. The ability to fine-tune its properties through structural modifications opens up possibilities for tailored applications in various scientific domains.

As our understanding of complex biological systems grows, compounds like 7,8-dimethoxy-3-[(4-nitrophenyl)methyl]-2,3-dihydro-1H-3-benzazepin-2-one will continue to play a pivotal role in drug discovery and mechanism-based research. The integration of interdisciplinary approaches—combining synthetic organic chemistry with bioinformatics and high-throughput screening—will be crucial in unlocking their full potential.

In conclusion,7,8-dimethoxy--{-(4-nitrophenyl)methyl}-2,3-dihydro-1H--{-(benzazepine)--( >one>)} is a multifaceted compound with significant implications for both academic research and industrial applications. Its complex structure and diverse biological potential make it a promising candidate for further exploration in medicinal chemistry.